4-cyano-N-(4-methoxybenzyl)benzamide

• Molecular Formula: C16H14N2O2
• Molecular Weight: 266.29 g/mol
• IUPAC Name: 4-cyano-N-[(4-methoxyphenyl)methyl]benzamide
• InChI: InChI=1S/C16H14N2O2/c1-20-15-8-4-13(5-9-15)11-18-16(19)14-6-2-12(10-17)3-7-14/h2-9H,11H2,1H3,(H,18,19)
• InChI Key: PVDIAWOEJXFMLL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)C2=CC=C(C=C2)C#N

Description

4-cyano-N-(4-methoxybenzyl)benzamide is a useful research compound. Its molecular formula is C16H14N2O2 and its molecular weight is 266.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

825 mg of 4-cyanobenzoyl chloride was dissolved in 9 ml of dichloroethane, and mixed with 0.69 ml of 4-methoxybenzylamine and 1.57 ml of triethylamine, followed by stirring for 2.5 hours. Thereafter, the reaction was stopped by the addition of 1 ml of distilled water. After the product was extracted with chloroform, the extract was successively washed with 2 N hydrochloric acid, a saturated aqueous solution of sodium hydrogen carbonate, and a saturated aqueous solution of sodium chloride, and dried over anhydrous sodium sulfate. After the solvent was distilled off, the resulting crude product was purified by silica gel column chromatography (using a 20:1 mixture of chloroform and acetone as the eluent) to obtain 1.29 g of 4-cyano-N-(4-methoxy-benzyl)benzamide.